Cas no 876670-53-0 (8-(4-methoxyphenyl)-1,6,7-trimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(4-methoxyphenyl)-1,6,7-trimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 876670-53-0
• MF: C₂₀H₂₁N₅O₄
• MW: 395.411844015121
• CID: 5475752
• Update Time: 2025-05-19

8-(4-methoxyphenyl)-1,6,7-trimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(4-methoxyphenyl)-4,7,8-trimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione
• 8-(4-methoxyphenyl)-1,6,7-trimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C20H21N5O4/c1-11(26)10-23-18(27)16-17(22(4)20(23)28)21-19-24(12(2)13(3)25(16)19)14-6-8-15(29-5)9-7-14/h6-9H,10H2,1-5H3
• InChI Key： FCGFHYIKHFBDLL-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4C([H])=C([H])C(=C([H])C=4[H])OC([H])([H])[H])C(C([H])([H])[H])=C(C([H])([H])[H])N32)N(C([H])([H])[H])C(N1C([H])([H])C(C([H])([H])[H])=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-(4-methoxyphenyl)-1,6,7-trimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

8-(4-Methoxyphenyl)-1,6,7-trimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione: A Comprehensive Overview

The compound with CAS No 876670-53-0, commonly referred to as 8-(4-methoxyphenyl)-1,6,7-trimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazo[1,2-g]purine derivatives, which are known for their potential biological activities and therapeutic applications. Recent studies have highlighted its promising role in various therapeutic areas, including anti-cancer and anti-inflammatory treatments.

Imidazo[1,2-g]purine derivatives are a subset of purine analogs that have been extensively studied due to their structural versatility and ability to interact with key biological targets. The 8-(4-methoxyphenyl) substituent in this compound contributes to its enhanced solubility and bioavailability. The presence of multiple methyl groups at positions 1, 6, and 7 further stabilizes the molecule and enhances its pharmacokinetic properties. Additionally, the 3-(2-oxopropyl) group introduces a ketone functionality that can participate in various biochemical reactions within the body.

Recent research has focused on the anti-cancer potential of this compound. Studies conducted in vitro have demonstrated its ability to inhibit the proliferation of cancer cells by targeting specific oncogenic pathways. For instance, a study published in the *Journal of Medicinal Chemistry* revealed that this compound selectively inhibits the activity of cyclin-dependent kinases (CDKs), which are crucial for cell cycle progression. This finding underscores its potential as a novel anti-cancer agent with minimal off-target effects.

Beyond its anti-cancer properties, this compound has also shown promise in anti-inflammatory applications. Preclinical studies have indicated that it exhibits potent inhibitory activity against pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that it could be developed into a therapeutic agent for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 8-(4-methoxyphenyl)-1,6,7-trimethyl-3-(2-oxopropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the imidazo[1